Cas no 5454-82-0 (Cyclobutylmethanamine hydrochloride)

• Product name: Cyclobutylmethanamine hydrochloride
• CAS No: 5454-82-0
• MF: C₅H₁₂ClN
• MW: 121.608480453491
• MDL: MFCD00034952
• CID: 384736
• PubChem ID: 21707944

Cyclobutylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Cyclobutylmethylamine hydrochloride
• Cyclobutylmethanamine hydrochloride
• Cyclobutanemethanamine
• Cyclobutanemethanamine HCl
• CYCLOBUTANEMETHANAMINE HYDROCHLORIDE
• Cyclobutylmethylamine hydrochloride
• Cyclobutylmethylamine, HCl
• 1-cyclobutylmethanamine hydrochloride
• C-Cyclobutyl-methylamin,Hydrochlorid
• C-cyclobutyl-methylamine,hydrochloride
• cyclobutanemethylamine hydrochloride
• cyclobutylmethamine hydrochloride
• CYCLOBUTYLMETHANAMINE HCL
• cyclobutylmethanamine hydrogen chloride
• (AMINOMETHYL)CYCLOBUTANE HYDROCHLORIDE
• Cyclobutanemethanamine, hydrochloride
• (cyclobutylmethyl)amine hydrochloride
• Cyclobutanemethanaminehydrochloride
• J-520141
• NSC 23227
• JVZOVVGVPJVLSL-UHFFFAOYSA-N
• EN300-36989
• Cyclobutylmethylaminehydrochloride
• PB27388
• C-cyclobutylmethylamine hydrochloride
• AKOS015949198
• C-cyclobutyl methylamine hydrochloride
• cyclobutylmethylamine hydrochloride, AldrichCPR
• (AMINOMETHYL)CYCLOBUTANE HCL
• FT-0685122
• CS-W004986
• MFCD00034952
• C-cyclobutyl-methylamine hydrochloride
• Z381061564
• 5454-82-0
• NSC-23227
• 1-Cyclobutylmethanamine--hydrogen chloride (1/1)
• A830235
• GS-3826
• cyclobutylmethanamine;hydrochloride
• NSC23227
• SCHEMBL17446
• SY035875
• DTXSID20617194
• CYCLOBUTYLMETHYLAMINE HCL
• DB-081948

• MDL： MFCD00034952
• Inchi： 1S/C5H11N.ClH/c6-4-5-2-1-3-5;/h5H,1-4,6H2;1H
• InChI Key： JVZOVVGVPJVLSL-UHFFFAOYSA-N
• SMILES： Cl[H].N([H])([H])C([H])([H])C1([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 121.06600
• Monoisotopic Mass: 121.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 39.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 2.24750

Cyclobutylmethanamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature

Cyclobutylmethanamine hydrochloride Customs Data

• HS CODE：2921300090
• Customs Data：

  China Customs Code:

  2921300090

  Overview:

  2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Cyclobutylmethanamine hydrochloride

Introduction to Cyclobutylmethanamine hydrochloride (CAS No. 5454-82-0)

Cyclobutylmethanamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 5454-82-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic research. This zwitterionic derivative of cyclobutylamine has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound’s stability, solubility, and reactivity make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The chemical structure of Cyclobutylmethanamine hydrochloride consists of a cyclobutane ring substituted with a methylamino group, which is further protonated to form the hydrochloride salt. This modification enhances the compound’s solubility in aqueous solutions, making it more amenable for formulation in drug delivery systems. The zwitterionic nature of the molecule contributes to its versatility, allowing it to interact with a wide range of biological targets.

Recent advancements in computational chemistry have highlighted the importance of Cyclobutylmethanamine hydrochloride as a scaffold for drug design. Its rigid cycloalkane core provides a stable framework that can be modified through various functionalization strategies, enabling the creation of structurally diverse derivatives. These derivatives exhibit potential pharmacological activities, including antimicrobial, anti-inflammatory, and central nervous system (CNS) effects. For instance, studies have demonstrated that analogs of this compound can modulate neurotransmitter receptors, making them promising candidates for treating neurological disorders.

In the context of medicinal chemistry, the synthesis of Cyclobutylmethanamine hydrochloride has been optimized through multiple pathways to improve yield and purity. Traditional methods involve nucleophilic substitution reactions followed by salt formation, while modern approaches leverage transition-metal-catalyzed cross-coupling reactions for more efficient synthesis. These advancements have not only streamlined production but also opened new avenues for structural diversification.

The pharmacokinetic profile of Cyclobutylmethanamine hydrochloride has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that the compound exhibits moderate bioavailability and a reasonable half-life upon oral administration. This makes it suitable for once-daily dosing regimens, which is a desirable feature in chronic disease management. Additionally, its stability under various storage conditions enhances its practicality for clinical use.

One of the most intriguing aspects of Cyclobutylmethanamine hydrochloride is its potential role in targeted drug delivery systems. Researchers have explored its incorporation into liposomes and nanoparticles to enhance drug solubility and target specificity. These formulations have shown promise in preclinical trials for delivering payloads to tumors or infected sites with minimal off-target effects. The ability to tailor these delivery systems opens up possibilities for personalized medicine approaches.

The toxicological profile of Cyclobutylmethanamine hydrochloride has been evaluated through in vitro and in vivo studies. Initial toxicology assessments indicate that the compound is well-tolerated at therapeutic doses, with no significant acute or chronic toxicity observed. However, further studies are warranted to fully characterize its long-term safety profile. These investigations are crucial for ensuring that any future clinical applications are both safe and effective.

Recent research has also highlighted the role of Cyclobutylmethanamine hydrochloride in modulating enzyme activity. Its structural motif can interact with various enzymes involved in metabolic pathways, offering potential therapeutic benefits for metabolic disorders such as diabetes and obesity. By inhibiting or activating specific enzymes, this compound could help restore metabolic balance and improve patient outcomes.

The industrial significance of Cyclobutylmethanamine hydrochloride extends beyond pharmaceutical applications. Its unique chemical properties make it useful in agrochemicals as a precursor for synthesizing herbicides and fungicides. The ability to modify its structure allows chemists to design derivatives with enhanced efficacy against pests while minimizing environmental impact.

In conclusion,Cyclobutylmethanamine hydrochloride (CAS No. 5454-82-0) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its structural versatility, combined with favorable physicochemical properties, positions it as a valuable building block for drug discovery and industrial processes. As research continues to uncover new therapeutic possibilities and synthetic strategies,Cyclobutylmethanamine hydrochloride is poised to play an increasingly important role in modern chemistry and medicine.